Cas no 512824-95-2 (4-bromo-1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole)

4-Bromo-1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with bromo, nitro, and 4-fluorobenzyl groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing nitro and bromo groups enhances its utility in nucleophilic substitution and cross-coupling reactions, while the fluorophenyl moiety contributes to lipophilicity and bioactivity. Its well-defined molecular architecture allows for precise functionalization, facilitating the development of targeted compounds. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in diverse research and industrial applications.

4-bromo-1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole structure

512824-95-2 structure

Product Name:4-bromo-1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole

CAS No:512824-95-2

MF:C₁₀H₇BrFN₃O₂

MW:300.083884477615

MDL:MFCD03468600

CID:3029075

PubChem ID:843071

Update Time:2025-05-28

4-bromo-1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-BROMO-1-(4-FLUORO-BENZYL)-3-NITRO-1H-PYRAZOLE
- 4-bromo-1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole
- 4-bromo-1-[(4-fluorophenyl)methyl]-3-nitro-pyrazole
- STK302454
- 4-bromo-1-[(4-fluorophenyl)methyl]-3-nitropyrazole
- CS-0268284
- AKOS015922658
- 512824-95-2
- AK-968/41344913
- 4-bromo-1-[(4-fluorophenyl)methyl]-3-nitro-1H-pyrazole
- AKOS000314485
- EN300-230318
- BBL038369
- 4-bromo-1-(4-fluorobenzyl)-3-nitro-1H-pyrazole
- MDL： MFCD03468600
- Inchi： 1S/C10H7BrFN3O2/c11-9-6-14(13-10(9)15(16)17)5-7-1-3-8(12)4-2-7/h1-4,6H,5H2
- InChI Key： RNXGBUWRZGQKNJ-UHFFFAOYSA-N
- SMILES： BrC1C([N+](=O)[O-])=NN(C=1)CC1C=CC(=CC=1)F

Computed Properties

Exact Mass: 298.97057Da
Monoisotopic Mass: 298.97057Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 63.6Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 399.9±37.0 °C at 760 mmHg
Flash Point: 195.7±26.5 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-bromo-1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-bromo-1-(4-fluorophenyl)methyl-3-nitro-1H-pyrazole Pricemore >>

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